Antramycin

• IUPAC Name: (E)-3-[(6R,6aS)-4,6-dihydroxy-3-methyl-11-oxo-5,6,6a,7-tetrahydropyrrolo[2,1-c][1,4]benzodiazepin-8-yl]prop-2-enamide
• InChI: InChI=1S/C16H17N3O4/c1-8-2-4-10-13(14(8)21)18-15(22)11-6-9(3-5-12(17)20)7-19(11)16(10)23/h2-5,7,11,15,18,21-22H,6H2,1H3,(H2,17,20)/b5-3+/t11-,15+/m0/s1
• InChI Key: VGQOVCHZGQWAOI-YQRHFANHSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=O)N3C=C(CC3C(N2)O)C=CC(=O)N)O
• Isomeric SMILES: CC1=C(C2=C(C=C1)C(=O)N3C=C(C[C@H]3[C@H](N2)O)/C=C/C(=O)N)O
• Molecular Formula: C16H17N3O4
• DSSTOX Substance ID: DTXSID801023388
• Molecular Weight: 315.32 g/mol
• CAS RN: 4803-27-4

Description

Antramycin, also known as Anthracimycin, is a structurally novel macrolide natural product. It has an excellent biological activity profile, with potent in vitro antibacterial activity against many methicillin-resistant Staphylococcus aureus (MRSA) strains, Bacillus anthracis (anthrax), and Mycobacterium tuberculosis.

Molecular Structure Analysis

Antramycin is a structurally novel macrolide natural product. Its structure was first elucidated using nuclear magnetic resonance and ultraviolet spectroscopy.

Chemical Reactions Analysis

The synthesis of Antramycin involves a one-pot sequential Mukaiyama vinylogous aldol/intramolecular Diels Alder reaction to construct trans-decalin with high yield and excellent endo/exo selectivity. It also involves a Z-selective ring-closing metathesis to forge the 14-membered ring.

Physical And Chemical Properties Analysis

Antramycin is a structurally novel macrolide natural product. It has potent in vitro antibacterial activity (MIC 0.03–1.0 μg mL −1) against many methicillin-resistant Staphylococcus aureus (MRSA) strains, Bacillus anthracis (anthrax), and Mycobacterium tuberculosis.

Scientific Research Applications

1. Antitumor Properties

Antramycin, belonging to the anthracycline group, has been extensively studied for its antitumor properties. Anthracyclines like Antramycin intercalate with DNA and inhibit topoisomerase II, leading to DNA strand breaks. This mechanism contributes to their effectiveness in treating various cancers, including hematological malignancies and solid tumors (Richardson & Johnson, 1997). Additionally, Antramycin analogues like neothramycin have shown significant activity against experimental tumors, demonstrating its potent antitumor effects (Hisamatsu et al., 1980).

2. Mechanisms of Action in Cancer Therapy

Research has detailed the complex mechanisms through which Antramycin and its analogues exert their anticancer effects. For instance, doxorubicin, an Antramycin analogue, induces cell death through multiple targets, including reactive oxygen species generation, DNA-adduct formation, and topoisomerase II inhibition (Sritharan & Sivalingam, 2021). These mechanisms highlight the multifaceted nature of Antramycin’s anticancer activity.

3. Interaction with Cellular Membranes

Antramycin and its derivatives interact with cellular membranes in various ways. Duramycin, a polypeptide antibiotic similar to Antramycin, aggregates lipid vesicles and affects the ATP-dependent Ca2+ uptake in sarcoplasmic reticulum vesicles, indicating its impact on cellular membrane dynamics (Navarro et al., 1985). Such interactions are crucial for understanding the drug's therapeutic and toxic effects on cells.

4. Effects on DNA

Pyrrol[1,4]benzodiazepine antibiotics, including Antramycin, bind uniquely to DNA, leading to unusual biological consequences. Their covalent linkage with DNA and the resultant effects on DNA structure and function are significant for understanding their antitumor properties (Petrusek et al., 1981).

5. Signaling Pathways in Cancer Cells

Antramycin and its analogues activate multiple signaling pathways in cancer cells. For instance, daunorubicin, an Antramycin analogue, triggers pathways like the sphingomyelinase-initiated sphingomyelin-ceramide pathway and activates various transcription factors, which play a critical role in its antitumor activity (Laurent & Jaffrézou, 2001).

Safety And Hazards

The use of Antramycin has been largely limited due to a cardiotoxicity so high that it limits dosing. Acute tissue necrosis has also been noted at the injection site of the antibiotic, a side effect of its high cytotoxicity. Repeated injections in mice have been shown to adversely affect mitochondrial metabolism.

Future Directions

The short and reliable synthetic route of Antramycin provides a supply of Antramycins for further in-depth studies and allows medicinal chemists to prepare a library of analogues for establishing structure–activity relationships.